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Abstract
This application note details a robust and reliable High-Performance Liquid Chromatography

(HPLC) method for the quantitative analysis of Carapin, a bioactive tetranortriterpenoid

limonoid. The method utilizes a reversed-phase C18 column with isocratic elution and UV

detection, providing a stable and efficient means of separation and quantification. This protocol

is designed for researchers, scientists, and professionals in the fields of natural product

chemistry, pharmacology, and drug development who are working with Carapin and related

compounds.

Introduction
Carapin (C27H32O7) is a naturally occurring limonoid found in plants of the Meliaceae family,

such as those of the Carapa genus. Limonoids, a class of highly oxygenated triterpenes, are

known for their diverse biological activities, including insecticidal, anti-inflammatory, and

anticancer properties. Accurate and precise quantification of Carapin is essential for quality

control of raw materials, standardization of extracts, and for pharmacokinetic and

pharmacodynamic studies. The HPLC method described herein provides a straightforward and

reproducible approach for the determination of Carapin in various sample matrices.
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Instrumentation and Chromatographic Conditions
A standard HPLC system equipped with a UV-Vis detector is suitable for this method. The

chromatographic parameters are summarized in the table below.

Parameter Condition

HPLC System
Standard LC system with UV-Vis or DAD

detector

Column
C18 reversed-phase column (4.6 x 150 mm, 5

µm)

Mobile Phase Acetonitrile:Water (70:30, v/v)

Elution Mode Isocratic

Flow Rate 1.0 mL/min

Column Temp. 30 °C

Detection UV at 215 nm

Injection Vol. 20 µL

Run Time 15 minutes
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Sample Preparation

Standard Preparation

HPLC Analysis

Data Analysis

Sample Extraction
(e.g., methanolic extraction)

Filtration
(0.45 µm filter)

Dilution
(with mobile phase)

Inject Sample/Standard

Carapin Stock Solution
(in methanol)

Working Standards
(serial dilution)

Chromatographic Separation
(C18 Column)

UV Detection
(215 nm)

Obtain Chromatogram

Peak Integration

Quantification
(using calibration curve)
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Known Concentrations
of Carapin Standards

Linear Regression
(Peak Area vs. Concentration)

Measured Peak Areas
from HPLC

Y = mX + c
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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